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Compound of Interest

Compound Name: Dodecyl isocyanate

Cat. No.: B1361052

For Researchers, Scientists, and Drug Development Professionals

Dodecyl isocyanate, a versatile intermediate in organic synthesis, plays a crucial role in the
development of novel therapeutics and drug delivery systems. Its high reactivity, however,
necessitates a thorough understanding of its hazard profile and strict adherence to safety
protocols. This in-depth technical guide provides comprehensive safety precautions, handling
guidelines, experimental protocols for hazard assessment, and insights into the toxicological
mechanisms of Dodecyl isocyanate to ensure its safe and effective use in the laboratory.

Section 1: Chemical and Physical Properties

A foundational understanding of the physicochemical properties of Dodecyl isocyanate is
paramount for its safe handling. This data, summarized in Table 1, informs storage conditions,
appropriate handling techniques, and emergency response procedures.
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Property Value Reference
CAS Number 4202-38-4 [1][2]
Molecular Formula C13H25NO [1][3]
Molecular Weight 211.34 g/mol [11[3]
Appearance Clear to slightly cloudy liquid [4115]
Boiling Point 157-161 °C at 21 mmHg [31[4]I5]
Density 0.877 g/mL at 25 °C [3114]

Flash Point 113 °C (235.4 °F) - closed cup [31[6]

Water Solubility

Negligible; reacts with water

[5117]

Vapor Pressure

0.0479 mmHg at 25°C

[5]

Vapor Density 7.29 [2]
Refractive Index n20/D 1.441 [3]
Moisture Sensitivity Yes [4107]

Section 2: Hazard Identification and Classification

Dodecyl isocyanate is classified as a hazardous chemical, posing significant risks upon

exposure.[2] A summary of its hazard classifications is provided in Table 2. The primary

hazards include acute toxicity upon inhalation, ingestion, and dermal contact, as well as severe

skin and eye irritation, and the potential for respiratory and skin sensitization.[2][8][9]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.[2][9]
Acute Toxicity, Dermal Category 4 Harmful in contact with skin.[9]
Acute Toxicity, Inhalation Category 4 Harmful if inhaled.[2][9]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][8]

Serious Eye Damage/Eye

Irritation

Category 1/2

Causes serious eye

damage/irritation.[2][8]

May cause allergy or asthma

Respiratory Sensitization Category 1 symptoms or breathing
difficulties if inhaled.[2][9]
) L May cause an allergic skin
Skin Sensitization Category 1 ]
reaction.[8][9]
Specific Target Organ Toxicity May cause respiratory
Category 3

(Single Exposure)

irritation.[2][8]

Section 3: Personal Protective Equipment (PPE)

Due to the significant hazards associated with Dodecyl isocyanate, the use of appropriate

Personal Protective Equipment (PPE) is mandatory to prevent exposure.[10] The

recommended PPE is detailed in Table 3.
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Body Part

Recommended Protection

Specifications and
Remarks

Respiratory

NIOSH-approved respirator

A full-face supplied-air
respirator is recommended,
especially if working outside a
chemical fume hood.[11] For
work within a certified chemical
fume hood, an air-purifying
respirator with organic vapor
cartridges may be sufficient,
but a risk assessment should
be performed.[2][11]

Hands

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended.[11] Thin
latex gloves are not suitable.
[10] Double gloving is a good

precautionary measure.

Eyes/Face

Safety goggles and face shield

ANSI-approved safety goggles
are required. A face shield
should be worn in situations

with a splash hazard.[12]

Skin/Body

Laboratory coat and protective
clothing

A buttoned, full-length
laboratory coat is mandatory.
Disposable coveralls should be
worn to prevent skin contact.
[11][12] Full-length pants and
closed-toe shoes are required

at all times in the laboratory.

Section 4: Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure and

maintain the chemical's integrity.

Handling:
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o Work exclusively in a properly functioning and certified chemical fume hood.[13][14]
» Avoid inhalation of vapors and direct contact with skin and eyes.[1]

e Wash hands thoroughly after handling.[1]

o Keep containers tightly closed when not in use.[1]

e Prevent contact with water and moisture, as it reacts to produce carbon dioxide, which can
cause pressure buildup in sealed containers.[1][15]

Storage:

Store in a cool, dry, and well-ventilated area.[1][12]

Keep containers tightly closed to prevent moisture contamination.[13]

Store away from incompatible materials such as water, alcohols, amines, strong bases, and
strong oxidizing agents.[1][2]

A suitable storage location is a designated cabinet for reactive and toxic chemicals.[13]

Section 5: First Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First Aid Measures:
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Exposure Route First Aid Procedure

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

Inhalation
breathing has stopped, give artificial respiration.
Seek immediate medical attention.[1][2]
Immediately flush the affected area with copious
amounts of soap and water for at least 15

Skin Contact minutes while removing contaminated clothing

and shoes. Seek medical attention if irritation
persists.[1][2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[1][2]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[2][16]

Spill and Disposal Procedures:

e Minor Spills: Evacuate the area and ensure adequate ventilation.[17] Absorb the spill with an
inert, dry material such as sand or vermiculite (do not use combustible materials like
sawdust).[17][18] Collect the absorbed material into an open-top container; do not seal it to
allow for the escape of any generated carbon dioxide.[17][18]

e Major Spills: Evacuate the area immediately and contact emergency services.[13]

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
regulations. Contact a licensed hazardous waste disposal company.[17]

Section 6: Toxicological Data

Quantitative toxicological data for Dodecyl isocyanate is limited. The available information is
summarized in Table 4. For many isocyanates, generic exposure limits have been established.
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Parameter Value Species Reference
LD50 (Oral) Data not available [19]

LD50 (Dermal) Data not available [19]

LC50 (Inhalation) Data not available Rat [19]

Permissible Exposure
o 0.005 ppm (8-hour
Limit (PEL) - General [20][21][22]
TWA)
Isocyanates

Short-Term Exposure 0.02 ppm (ceiling) or
Limit (STEL) - General  0.07 mg/m3 (15- [20][21][23]

Isocyanates minute)

Time-Weighted
Average (TWA) - 0.02 mg/m3 (8-hour) [23]

General Isocyanates

Section 7: Experimental Protocols for Hazard
Assessment

The toxicological hazards of Dodecyl isocyanate, particularly its potential for skin and
respiratory sensitization, can be assessed using standardized experimental protocols.

Skin Sensitization Assessment (OECD Test Guideline
429: Local Lymph Node Assay)

The Local Lymph Node Assay (LLNA) is the preferred method for assessing the skin
sensitization potential of chemicals.[15]

Methodology:
e Animal Model: Typically, CBA/Ca or CBA/J mice are used.

o Test Substance Preparation: Dodecyl isocyanate is prepared in a suitable vehicle (e.g.,
acetone/olive oil). A minimum of three concentrations are prepared, plus a vehicle control
and a positive control.
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Application: A defined volume of the test substance is applied to the dorsal surface of each
ear of the mice daily for three consecutive days.

Proliferation Measurement: Five days after the first application, a solution of 3H-methyl
thymidine is injected intravenously.

Sample Collection and Processing: Three hours after the injection, the draining auricular
lymph nodes are excised, and a single-cell suspension is prepared. The incorporated
radioactivity is measured by liquid scintillation counting.

Data Analysis: The stimulation index (SI) is calculated for each group by dividing the mean
proliferation in the test group by the mean proliferation in the vehicle control group. A
substance is classified as a skin sensitizer if the Sl is = 3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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